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Cat. No.: B611523

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tyrphostin AG1112 is a member of the tyrphostin family of protein kinase inhibitors. While
initially investigated for its potent inhibitory effects on tyrosine kinases, it has also been
identified as a potent inhibitor of the serine/threonine kinase Casein Kinase Il (CKIll). This
technical guide provides a comprehensive overview of the core aspects of Tyrphostin
AG1112's interaction with the CKII signaling pathway, including its inhibitory profile, a detailed
experimental protocol for its characterization, and visual representations of the relevant
biological pathways and experimental workflows.

Data Presentation: Inhibitory Profile of Tyrphostin
AG1112

Tyrphostin AG1112 exhibits inhibitory activity against multiple kinases. Although consistently
described as a potent inhibitor of CKII, a specific IC50 value for this interaction is not widely
reported in publicly available literature. However, its inhibitory concentrations against several
protein tyrosine kinases have been documented and are presented below for comparative
purposes.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b611523?utm_src=pdf-interest
https://www.benchchem.com/product/b611523?utm_src=pdf-body
https://www.benchchem.com/product/b611523?utm_src=pdf-body
https://www.benchchem.com/product/b611523?utm_src=pdf-body
https://www.benchchem.com/product/b611523?utm_src=pdf-body
https://www.benchchem.com/product/b611523?utm_src=pdf-body
https://www.benchchem.com/product/b611523?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Target Kinase IC50 Value (pM) Cell Line/System Reference

L Potent Inhibitor
Casein Kinase Il

Specific IC50 not - [1]
(CKIN Sp
cited)
p210bcr-abl
p210bcr-abl 2 ) [1][2]
expressing cells
EGFR expressing
EGFR 15 [1][2]
cells
PDGER 20 PDGFR expressing

cells

Core Signaling Pathway: CKII and its Inhibition by
Tyrphostin AG1112

Casein Kinase Il (CKIll) is a ubiquitous and constitutively active serine/threonine kinase that
plays a crucial role in a myriad of cellular processes, including cell cycle regulation, DNA repair,
apoptosis, and signal transduction. Its dysregulation is implicated in various diseases,
particularly cancer. CKIl exerts its effects by phosphorylating a vast number of substrate
proteins, thereby modulating their activity and stability. One of the key pathways influenced by
CKIl is the PI3K/Akt signaling cascade, a central regulator of cell survival and proliferation.

The likely mechanism of action for Tyrphostin AG1112, in line with other bicyclic tyrphostin
derivatives, is as an ATP-competitive inhibitor. By binding to the ATP-binding pocket of the CKIl
catalytic subunit, Tyrphostin AG1112 prevents the transfer of a phosphate group from ATP to
CKIll substrates. This inhibition leads to the dephosphorylation and subsequent modulation of
downstream effector proteins.
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Preparation

Prepare Reagents:
- Kinase Buffer
- CKIl Enzyme
- Substrate Peptide
- AG1112 Dilutions
- ATP Mix ([y-32P]ATP + cold ATP)

- /
4 N

Assay Execution

Set up reactions in microplate:
- Buffer
- CKIl Enzyme
-AG1112 or DMSO (Control)

:

Pre-incubate for 10 min at 30°C

:

Initiate reaction by adding ATP Mix

:

Incubate for 20 min at 30°C

:

Stop reaction by adding
phosphoric acid

4 N

Detection & Analysis

Spot reaction mixture onto
P81 phosphocellulose paper

:

Wash paper to remove
unincorporated [y-32P]ATP

:

Measure incorporated radioactivity
using a scintillation counter

:

Calculate % inhibition and
determine IC50 value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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